Cas no 1252489-14-7 (N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide
• CAS No: 1252489-14-7
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 6177980
• PubChem ID: 51106345
• Update Time: 2025-05-25

N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034786952
• EN300-26684624
• N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide
• Z994881412
• 1252489-14-7
• N-(1-cyanocyclopentyl)-2-[N-(2-hydroxypropyl)anilino]acetamide

• Inchi： 1S/C17H23N3O2/c1-14(21)11-20(15-7-3-2-4-8-15)12-16(22)19-17(13-18)9-5-6-10-17/h2-4,7-8,14,21H,5-6,9-12H2,1H3,(H,19,22)
• InChI Key： IJILVAKQQSQPGO-UHFFFAOYSA-N
• SMILES： O=C(CN(C1C=CC=CC=1)CC(C)O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide

Research Brief on N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide (CAS: 1252489-14-7)

N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide (CAS: 1252489-14-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, with its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of both cyanocyclopentyl and hydroxypropylphenylamino moieties suggests its potential as a versatile scaffold for drug development, possibly targeting enzymes or receptors involved in disease processes.

Recent studies have focused on the synthesis and characterization of N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide, exploring its physicochemical properties and preliminary biological activities. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's purity and structural integrity. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with potential biological targets, providing insights into its mechanism of action.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways implicated in inflammatory and neurodegenerative diseases. In vitro studies have demonstrated its inhibitory effects on certain kinases, suggesting its potential as a lead compound for the development of kinase inhibitors. Furthermore, preliminary in vivo studies have shown promising results in animal models, indicating good bioavailability and tolerability. These findings highlight the compound's potential as a therapeutic agent, warranting further investigation.

The synthesis of N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide has been optimized to improve yield and scalability, addressing challenges related to its complex structure. Researchers have also explored various derivatives to enhance its pharmacological properties, such as increasing its metabolic stability and target specificity. These efforts are crucial for advancing the compound through the drug development pipeline, from preclinical studies to potential clinical trials.

In conclusion, N-(1-cyanocyclopentyl)-2-[(2-hydroxypropyl)(phenyl)amino]acetamide (CAS: 1252489-14-7) represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural attributes and preliminary biological activities make it a valuable subject for ongoing studies aimed at uncovering its full therapeutic potential. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in more complex disease models.